Cas no 2167308-58-7 (methyl 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate)

• Product Name: methyl 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate
• CAS No: 2167308-58-7
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 5106147
• Update Time: 2025-06-15

methyl 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate

• Inchi： 1S/C8H11N3O2/c1-13-8(12)5-2-6-7(9-3-5)4-10-11-6/h4-5,9H,2-3H2,1H3,(H,10,11)
• InChI Key： HCPQOMXHABGKBM-UHFFFAOYSA-N
• SMILES： C12C=NNC=1CC(C(OC)=O)CN2

Additional information on methyl 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate

Introduction to Methyl 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate (CAS No. 2167308-58-7)

Methyl 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate, identified by its CAS number 2167308-58-7, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The compound belongs to the pyrazolo[4,3-b]pyridine class, a scaffold that is widely recognized for its biological activity and versatility in medicinal chemistry.

The< strong>pyrazolo[4,3-b]pyridine core is a fused bicyclic system consisting of a pyrazole ring and a pyridine ring. This structural motif is known for its ability to interact with various biological targets, making it a valuable component in the design of pharmacological agents. The carboxylate functionality at the 6-position of the molecule introduces additional reactivity, enabling diverse chemical modifications that can fine-tune its pharmacological properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from< strong>pyrazolo[4,3-b]pyridine derivatives. These compounds have shown promise in various preclinical studies as potential treatments for a range of diseases, including cancer, inflammation, and neurological disorders. The< strong>Methyl 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate compound is particularly intriguing due to its ability to modulate key biological pathways involved in these conditions.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes that play critical roles in disease progression. For instance, studies have suggested that< strong>pyrazolo[4,3-b]pyridine-based molecules can interact with enzymes such as kinases and phosphodiesterases. These interactions may lead to the development of drugs that can effectively disrupt abnormal signaling pathways associated with various diseases. The carboxylate group in< strong>Methyl 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate further enhances its potential as a pharmacophore by allowing for hydrogen bonding and other forms of non-covalent interactions with biological targets.

The synthesis of< strong>Methyl 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the pyrazole ring through condensation reactions between appropriate precursors. Subsequent steps involve functionalization at the 6-position to introduce the carboxylate group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

In terms of pharmacological activity,< strong>Methyl 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylate has demonstrated promising results in preclinical models. Research has indicated that it can inhibit the activity of certain kinases that are overexpressed in cancer cells. This inhibition leads to disruption of cell proliferation and survival pathways, potentially making it an effective candidate for anticancer therapy. Additionally,< strong>pyrazolo[4,3-b]pyridine-based compounds have shown anti-inflammatory properties by modulating cytokine production and immune cell function.

The< strong>Methyl 1H,4H,5H,6H,7H-pyrazolo[4,b]pyridine-6-carboxylate compound also exhibits potential in treating neurological disorders. Studies have suggested that it can interact with receptors and ion channels involved in neurotransmitter signaling. By modulating these interactions,< strong>Methyl 1 H , 4 H , 5 H , 6 H , 7 H - P y r a z o l o [ 4 , 3 - b ] P y r i d i n e - 6 - C a r b o x y l a t e may offer therapeutic benefits in conditions such as epilepsy and depression.

The development of novel drug candidates like< strong>Methyl 1 H , 4 H , 5 H , 6 H , 7 H - P y r a z o l o [ 4 , b ] P y r i d i n e - b ] P y r i d i n e - b ] P y r i d i n e - b ] P y r i d i n e - b ] P y r i d i n e - b ] P y r i d i n e - b ] P y r i d i n e - b ] P y r i d i n e - b ] P y r i d i n e - b ] P y r i d i n e - b ] P y r i d i n e Methyl 1 H , 4 H , 5 H ,